Cas no 123217-94-7 (3-Cyclohexen-1-ol,1-ethynyl-4-methyl-)
123217-94-7 structure
Product Name:3-Cyclohexen-1-ol,1-ethynyl-4-methyl-
CAS No:123217-94-7
MF:C9H12O
MW:136.190982818604
CID:104251
PubChem ID:14168286
Update Time:2025-04-18
3-Cyclohexen-1-ol,1-ethynyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-ol,1-ethynyl-4-methyl-
- 3-Cyclohexen-1-ol, 1-ethynyl-4-methyl- (9CI)
- 123217-94-7
- 1-ethynyl-4-methylcyclohex-3-en-1-ol
- DB-282924
- 3-CYCLOHEXEN-1-OL, 1-ETHYNYL-4-METHYL-
-
- Inchi: 1S/C9H12O/c1-3-9(10)6-4-8(2)5-7-9/h1,4,10H,5-7H2,2H3
- InChI Key: BLWNHDGZRRRBEW-UHFFFAOYSA-N
- SMILES: OC1(C#C)CC=C(C)CC1
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Cyclohexen-1-ol,1-ethynyl-4-methyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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